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Compound of Interest

Compound Name: PZ-1190

Cat. No.: B10799408

Get Quote

Technical Support Center: PZ-1190
This guide provides researchers, scientists, and drug development professionals with best

practices for the long-term storage and handling of PZ-1190, a lyophilized peptide. Following

these protocols is critical for maintaining the compound's integrity, purity, and performance in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized PZ-1190 powder upon receipt?

For long-term storage, the lyophilized powder should be stored at -20°C or, for maximum

stability, at -80°C.[1][2][3] The container must be tightly sealed and protected from light.[3][4][5]

Storing the powder with a desiccant is highly recommended to protect it from moisture, as PZ-
1190 is hygroscopic.[4][5][6]

Q2: Can I store PZ-1190 at room temperature or in a standard refrigerator?

Lyophilized peptides can be stable at room temperature for short periods (weeks) or at 4°C for

several months, making this suitable for short-term storage.[1][3][4] However, for any storage

period extending beyond a few months, freezing at -20°C or -80°C is required to prevent

degradation and ensure long-term stability.[2][7]
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Q3: What is the proper procedure for weighing out the PZ-1190 powder?

Because PZ-1190 is hygroscopic (readily absorbs moisture from the air), it is critical to prevent

exposure to atmospheric humidity.[6][8] Before opening, allow the vial to warm to room

temperature inside a desiccator for at least 20-30 minutes.[4] This prevents condensation from

forming on the cold powder.[4] Weigh the desired amount quickly in a low-humidity environment

and promptly reseal the container, preferably under an inert gas like argon or nitrogen.[1][2]

Q4: How should I store PZ-1190 once it is reconstituted in a solvent?

Peptide solutions are significantly less stable than the lyophilized powder.[2] For maximum

stability, prepare solutions fresh for each experiment. If storage is necessary, aliquot the

solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the

peptide.[1][4][7] Store these aliquots at -20°C or -80°C. Avoid using frost-free freezers due to

their temperature fluctuations.[1][7] Most peptide solutions are stable for only a few days, even

when refrigerated.[4]

Q5: My PZ-1190 powder appears clumpy or has changed color. What should I do?

Clumping is a sign of moisture absorption, which can compromise the stability and purity of the

compound.[6][8] A color change may indicate oxidation or degradation. In either case, the

integrity of the compound may be compromised. It is recommended to assess the purity of the

material using an appropriate analytical method, such as HPLC, before proceeding with critical

experiments.

Quantitative Data: Stability of Lyophilized PZ-1190
The following table summarizes the expected stability of PZ-1190 powder under various

storage conditions. Data is based on accelerated stability studies.
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Storage
Temperature

Time Purity (%) Notes

-80°C 24 Months >99%
Recommended for

long-term storage.[1]

-20°C 12 Months >98%
Acceptable for long-

term storage.[2][3][4]

4°C 3 Months >95%

Suitable for short to

medium-term storage.

[3]

25°C (Room Temp) 2 Weeks >95%

Only for short-term

handling and shipping.

[1][4]

25°C (Room Temp)
2 Weeks (Exposed to

Light)
<90%

Demonstrates light

sensitivity.[3][5]

25°C (Room Temp)
2 Weeks (High

Humidity)
<85%

Demonstrates

hygroscopic nature.[6]

[8]

Experimental Protocols
Protocol: Purity Assessment of PZ-1190 via High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard reverse-phase HPLC method to determine the purity of PZ-
1190 that may have been stored improperly.

1. Materials and Reagents:

PZ-1190 sample (approx. 1 mg)
HPLC-grade water with 0.1% Trifluoroacetic Acid (TFA) (Mobile Phase A)
HPLC-grade acetonitrile with 0.1% TFA (Mobile Phase B)
C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)
HPLC system with UV detector

2. Sample Preparation:
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Carefully weigh approximately 1 mg of PZ-1190.
Dissolve the sample in 1 mL of Mobile Phase A to create a 1 mg/mL stock solution.
Vortex briefly to ensure complete dissolution.
Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

3. HPLC Method:

Column: C18 reverse-phase, 4.6 x 150 mm
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection Wavelength: 220 nm
Gradient:
0-5 min: 5% Mobile Phase B
5-25 min: Linear gradient from 5% to 95% Mobile Phase B
25-30 min: 95% Mobile Phase B
30-35 min: Return to 5% Mobile Phase B and equilibrate

4. Data Analysis:

Integrate the area of all peaks in the chromatogram.
Calculate the purity of PZ-1190 using the following formula:
Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100
The main peak corresponding to intact PZ-1190 should be compared against a reference
standard if available. Degradation products will typically appear as smaller, separate peaks.

Mandatory Visualizations
Troubleshooting Workflow for PZ-1190 Storage Issues
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Start: Assess PZ-1190 Integrity

Is powder free-flowing
and white?

Does it dissolve completely
in recommended solvent?

Yes

Issue: Powder is clumpy
or discolored.

(Moisture/Oxidation suspected)

No

Action: Perform HPLC
purity analysis.

Yes
Issue: Incomplete dissolution

or particulates observed.
(Degradation suspected)

No

Is purity >95%?

Result: OK to proceed
with experiment.

Yes

Result: Do not use.
Compound is compromised.

Order new stock.

No

Click to download full resolution via product page

A flowchart for troubleshooting common PZ-1190 storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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